![molecular formula C₁₉H₃₃N₃O₅S B1142331 N-Biotinyl-3-aminopropyl Solketal CAS No. 131606-43-4](/img/no-structure.png)
N-Biotinyl-3-aminopropyl Solketal
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{ "Design of Synthesis Pathway": "The synthesis of N-Biotinyl-3-aminopropyl Solketal can be achieved through a multi-step reaction pathway.", "Starting Materials": [ "Biotin", "3-Aminopropyl Solketal", "Succinic anhydride", "N,N-Dicyclohexylcarbodiimide (DCC)", "N-Hydroxysuccinimide (NHS)", "Triethylamine", "Methanol", "Diethyl ether", "Chloroform", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Biotin is reacted with succinic anhydride in the presence of DCC and NHS to form N-succinimidyl biotin.", "Step 2: N-succinimidyl biotin is then reacted with 3-aminopropyl Solketal in the presence of triethylamine to form N-Biotinyl-3-aminopropyl Solketal.", "Step 3: The product is purified by precipitation in methanol, followed by washing with diethyl ether and drying under vacuum.", "Step 4: The final product is characterized by NMR spectroscopy and mass spectrometry.", "Step 5: Any remaining impurities are removed by chromatography on silica gel using chloroform as the eluent and sodium bicarbonate as the base." ] } | |
CAS RN |
131606-43-4 |
Product Name |
N-Biotinyl-3-aminopropyl Solketal |
Molecular Formula |
C₁₉H₃₃N₃O₅S |
Molecular Weight |
415.55 |
synonyms |
N-[3-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]propyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide |
Origin of Product |
United States |
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